Cas no 83873-17-0 ((9b,11b)-Epoxy Fluorometholone Acetate)

(9b,11b)-Epoxy Fluorometholone Acetate is a synthetic corticosteroid derivative characterized by its unique epoxy and acetate functional groups. This compound exhibits potent anti-inflammatory and immunosuppressive properties, making it valuable in pharmaceutical research and development. The epoxy modification at the 9b,11b-positions enhances its metabolic stability, while the acetate group improves lipophilicity, facilitating better tissue penetration. It demonstrates high glucocorticoid receptor affinity, contributing to its efficacy in modulating inflammatory responses. The structural features of this molecule also reduce systemic side effects compared to traditional corticosteroids. Its chemical stability and predictable pharmacokinetics make it a reliable candidate for further investigation in targeted therapeutic applications.

(9b,11b)-Epoxy Fluorometholone Acetate structure

83873-17-0 structure

Product Name:(9b,11b)-Epoxy Fluorometholone Acetate

CAS No:83873-17-0

MF:C₂₄H₃₀O₅

MW:398.492007732391

CID:1061951

PubChem ID:71316376

Update Time:2025-07-02

(9b,11b)-Epoxy Fluorometholone Acetate Chemical and Physical Properties

Names and Identifiers

- (9β,11β)-Epoxy Fluorometholone Acetate
- (9B,11B)-EPOXY FLUOROMETHOLONE ACETATE
- A,11
- DTXSID80747704
- (6.ALPHA.,9.BETA.,11.BETA.)-17-(ACETYLOXY)-9,11-EPOXY-6-METHYLPREGNA-1,4-DIENE-3,20-DIONE
- UNII-W9RK4LC5J5
- SCHEMBL11272815
- (9beta,11beta)-Epoxy Fluorometholone Acetate
- [(1S,2S,8S,10S,11S,14R,15S,17S)-14-acetyl-2,8,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl] acetate
- PREGNA-1,4-DIENE-3,20-DIONE, 17-(ACETYLOXY)-9,11-EPOXY-6-METHYL-, (6.ALPHA.,9.BETA.,11.BETA.)-
- (9beta,11beta)-Epoxyfluorometholone acetate
- (1S,2S,8S,10S,11S,14R,15S,17S)-14-Acetyl-2,8,15-trimethyl-5-oxo-18-oxapentacyclo(8.8.0.0(1,17).0(2,7).0(11,15))octadeca-3,6-dien-14-yl acetate
- Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-9,11-epoxy-6-methyl-, (6alpha,9beta,11beta)-
- 83873-17-0
- (9.BETA.,11.BETA.)-EPOXYFLUOROMETHOLONE ACETATE
- (6alpha,9beta,11beta)-17-(Acetyloxy)-9,11-epoxy-6-methylpregna-1,4-diene-3,20-dione
- W9RK4LC5J5
- (6alpha,9beta,11beta)-6-Methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-17-yl acetate
- (6alpha,9beta,11beta)-17-(Acetyloxy)-9,11-epoxy-6-methylpregna-1,4-diene-3,20-dione;
- (9b,11b)-Epoxy Fluorometholone Acetate
- Inchi： 1S/C24H30O5/c1-13-10-19-17-7-9-23(14(2)25,28-15(3)26)22(17,5)12-20-24(19,29-20)21(4)8-6-16(27)11-18(13)21/h6,8,11,13,17,19-20H,7,9-10,12H2,1-5H3/t13-,17-,19-,20-,21-,22-,23-,24+/m0/s1
- InChI Key： FNGSLGMFTHFCNV-YKXVNNMCSA-N
- SMILES： O1[C@H]2C[C@]3(C)[C@@](C(C)=O)(CC[C@H]3[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@@]132)=O)OC(C)=O

Computed Properties

Exact Mass: 398.20900
Monoisotopic Mass: 398.20932405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 901
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 73Å²

Experimental Properties

PSA: 72.97000
LogP: 3.56250

(9b,11b)-Epoxy Fluorometholone Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E589215-1mg	(9b,11b)-Epoxy Fluorometholone Acetate	83873-17-0		1mg	$ 173.00	2023-09-07
TRC	E589215-10mg	(9b,11b)-Epoxy Fluorometholone Acetate	83873-17-0		10mg	$ 1367.00	2023-09-07